Cas no 1806305-52-1 (2,4-Difluoro-5-(trifluoromethoxy)toluene)

• Product Name: 2,4-Difluoro-5-(trifluoromethoxy)toluene
• CAS No: 1806305-52-1
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 4707314
• Update Time: 2025-10-05

2,4-Difluoro-5-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5F5O/c1-4-2-7(14-8(11,12)13)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： CZNPJAFSRMEACD-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Difluoro-5-(trifluoromethoxy)toluene

2,4-Difluoro-5-(trifluoromethoxy)toluene (CAS No. 1806305-52-1)

2,4-Difluoro-5-(trifluoromethoxy)toluene, also known by its CAS registry number CAS No. 1806305-52-1, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a toluene backbone substituted with two fluorine atoms at the 2 and 4 positions and a trifluoromethoxy group at the 5 position. The presence of multiple fluorine atoms and the trifluoromethoxy group imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 2,4-difluoro-5-(trifluoromethoxy)toluene typically involves a multi-step process that combines fluorination techniques with nucleophilic substitution or electrophilic aromatic substitution methods. Recent advancements in fluorination chemistry have enabled more efficient and selective routes for the preparation of this compound. For instance, the use of fluorinating agents such as N-fluoropyridinium salts or electrochemical fluorination has been reported to enhance both the yield and purity of the product.

In terms of applications, 2,4-difluoro-5-(trifluoromethoxy)toluene has found utility as an intermediate in the synthesis of biologically active compounds. Its ability to act as an electron-deficient aromatic system makes it an attractive substrate for Suzuki-Miyaura coupling reactions, which are widely used in drug discovery. Recent studies have highlighted its role in the construction of heterocyclic frameworks with potential anti-cancer and anti-inflammatory activities.

The electronic properties of CAS No. 1806305-52-1 are further influenced by the trifluoromethoxy group, which introduces a strong electron-withdrawing effect. This feature makes the compound suitable for applications in optoelectronic materials, where electron-deficient aromatic systems are often sought after for their ability to facilitate charge transport. For example, researchers have explored its use in designing organic field-effect transistors (OFETs) with improved carrier mobility.

In addition to its chemical applications, 2,4-difluoro-5-(trifluoromethoxy)toluene has also been studied for its environmental fate and toxicity. Given its high degree of fluorination, understanding its persistence in natural environments is crucial for assessing potential ecological risks. Recent environmental studies have focused on its degradation pathways under aerobic and anaerobic conditions, as well as its bioaccumulation potential in aquatic organisms.

The growing interest in this compound is further evidenced by its inclusion in various chemical databases and its citation in numerous scientific publications. Its structural versatility and unique chemical properties continue to make it a subject of intense research across multiple disciplines.